Cas no 25356-68-7 (Androsta-1,4-dien-3-one,11,17-dihydroxy-17-methyl-, (11a,17b)-)
25356-68-7 structure
Product Name:Androsta-1,4-dien-3-one,11,17-dihydroxy-17-methyl-, (11a,17b)-
CAS No:25356-68-7
MF:C20H28O3
MW:316.434526443481
CID:289748
PubChem ID:227841
Update Time:2025-04-19
Androsta-1,4-dien-3-one,11,17-dihydroxy-17-methyl-, (11a,17b)- Chemical and Physical Properties
Names and Identifiers
-
- Androsta-1,4-dien-3-one,11,17-dihydroxy-17-methyl-, (11a,17b)-
- 11alpha,17beta-Dihydroxy-17alpha-methylandrosta-1,4-dien-3-one
- SCHEMBL11401828
- Androsta-1,4-dien-3-one, 11,17-dihydroxy-17-methyl-, (11alpha,17beta)-
- CHEBI:79414
- 32P0Q33W5R
- 11.ALPHA.-HYDROXY METHANDROSTENOLONE
- ANDROSTA-1,4-DIEN-3-ONE, 11,17-DIHYDROXY-17-METHYL-, (11.ALPHA.,17.BETA.)-
- NSC-19977
- Q27148456
- Androsta-1,4-dien-3-one, 11alpha,17beta-dihydroxy-17-methyl-
- 11.ALPHA.,17.BETA.-DIHYDROXY-17.ALPHA.-METHYLANDROSTA-1,4-DIEN-3-ONE
- 1-DEHYDRO-11.ALPHA.-HYDROXY-17.ALPHA.-METHYLTESTOSTERONE
- UNII-32P0Q33W5R
- 1-Dehydro-11alpha-hydroxy-17alpha-methyltestosterone
- 25356-68-7
- MLS002638717
- NSC19977
- 11alpha-Hydroxy methandrostenolone
- ANDROSTA-1,4-DIEN-3-ONE, 11.ALPHA.,17.BETA.-DIHYDROXY-17-METHYL-
-
- Inchi: 1S/C20H28O3/c1-18-8-6-13(21)10-12(18)4-5-14-15-7-9-20(3,23)19(15,2)11-16(22)17(14)18/h6,8,10,14-17,22-23H,4-5,7,9,11H2,1-3H3/t14-,15-,16+,17+,18-,19-,20-/m0/s1
- InChI Key: JYSKGJQTRZNVIX-QMNUTNMBSA-N
- SMILES: O[C@@]1(C)CC[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)[C@H]3[C@@H](C[C@@]21C)O)=O
Computed Properties
- Exact Mass: 316.203845
- Monoisotopic Mass: 316.203845
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 0
- Complexity: 620
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 57.5
Experimental Properties
- Density: 1.19
- Boiling Point: 478.4°Cat760mmHg
- Flash Point: 257.2°C
- Refractive Index: 1.59
- PSA: 57.53000
- LogP: 3.01610
Androsta-1,4-dien-3-one,11,17-dihydroxy-17-methyl-, (11a,17b)- Related Literature
-
Claudia Schoene,Angus N. R. Nedderman,Edward Houghton Analyst 1994 119 2537
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